(E)-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C22H18N2O3S/c1-2-24-18-7-3-4-8-20(18)27-19-11-9-15(14-17(19)22(24)26)23-21(25)12-10-16-6-5-13-28-16/h3-14H,2H2,1H3,(H,23,25)/b12-10+
• InChI Key: MFDGGRYOLDJPLH-ZRDIBKRKSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NC(=O)C=CC4=CC=CS4
• Isomeric SMILES: CCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NC(=O)/C=C/C4=CC=CS4
• Molecular Formula: C22H18N2O3S
• Molecular Weight: 390.5 g/mol

Description

(E)-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C22H18N2O3S and its molecular weight is 390.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Crystal Structure

The synthesis and crystal structure of derivatives similar to "(E)-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3-(thiophen-2-yl)acrylamide" have been extensively studied. For instance, the synthesis and crystal structure determination of (E)-2-(7-(3-(thiophen-2-yl)acrylamido)-2,3-dihydro-5-oxobenzo[e][1,4]oxazepin-1(5H)-yl)ethyl acetate was detailed, highlighting its crystallization in the triclinic P−1 space group and featuring interesting structural aspects like intermolecular hydrogen bonding and π-π stacking between thiophene and phenyl rings on adjacent molecules (Lee et al., 2009).

Catalytic Enantioselective Reactions

The compound's derivatives have been used in catalytic enantioselective reactions, such as the aza-Reformatsky reaction with cyclic dibenzo[b,f][1,4]oxazepines, leading to the synthesis of chiral ethyl 2-(10,11-dihydrodibenzo[b,f][1,4]oxazepin-11-yl)acetate derivatives with excellent yields and high enantioselectivities. This showcases their potential in the field of asymmetric synthesis and the creation of chiral molecules (Munck et al., 2017).

Anticancer Properties

Some derivatives have shown potential in anticancer research. For example, novel 2‐cyanoacrylamido‐4,5,6,7‐tetrahydrobenzo[b]thiophene derivatives were synthesized and tested as novel anticancer agents, showing promising activity against several cancer cell lines, highlighting the therapeutic potential of these compounds in oncology (Sroor et al., 2020).

Antimicrobial Activity

Derivatives incorporating a thiophene moiety have been synthesized and shown to possess potent antimicrobial activities against various microorganisms. This suggests their usefulness in developing new antimicrobial agents to combat infectious diseases (Mabkhot et al., 2016).